Cas no 953747-46-1 (2-4-(propan-2-yloxy)phenyloxirane)

• Product Name: 2-4-(propan-2-yloxy)phenyloxirane
• CAS No: 953747-46-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5234509
• PubChem ID: 16782368
• Update Time: 2025-05-20

2-4-(propan-2-yloxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[4-(1-methylethoxy)phenyl]-
• 2-4-(propan-2-yloxy)phenyloxirane

• Inchi： 1S/C11H14O2/c1-8(2)13-10-5-3-9(4-6-10)11-7-12-11/h3-6,8,11H,7H2,1-2H3
• InChI Key： CSDLCRWFAMYPEB-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=C(OC(C)C)C=C1

Additional information on 2-4-(propan-2-yloxy)phenyloxirane

Compound CAS No. 953747-46-1: 2-(4-(Propan-2-yloxy)Phenyl)Oxirane

The compound with CAS number 953747-46-1, commonly referred to as 2-(4-(Propan-2-yloxy)Phenyl)Oxirane, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its epoxy group (oxirane) attached to a phenyl ring substituted with an isopropoxy group. The structure of this molecule makes it a valuable precursor in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-(4-(Propan-2-yloxy)Phenyl)Oxirane in the development of bio-based polymers. Researchers have explored its ability to undergo ring-opening polymerization under specific conditions, leading to the formation of high-performance polymeric materials. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive industries, and electronic devices.

In addition to its role in polymer synthesis, this compound has also been investigated for its potential in drug delivery systems. The epoxy group in oxirane can be modified to attach bioactive molecules, enabling targeted drug delivery. Recent findings suggest that this approach could significantly enhance the efficacy of anti-cancer drugs by reducing systemic toxicity and improving drug targeting.

The synthesis of CAS No. 953747-46-1 involves a multi-step process that typically begins with the epoxidation of a substituted styrene derivative. Advanced catalytic methods, including the use of transition metal catalysts, have been employed to optimize the reaction conditions and improve yield. These advancements have made the compound more accessible for large-scale production and industrial applications.

Beyond its chemical synthesis, the environmental impact of 2-(4-(Propan-2-yloxy)Phenyl)Oxirane has also been a topic of interest. Researchers have evaluated its biodegradability under various environmental conditions and found that it exhibits moderate biodegradation rates, which align with current environmental regulations for chemical waste management.

In conclusion, CAS No. 953747-46-1 represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool in modern chemistry, particularly in the development of advanced materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.